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Compound of Interest

Compound Name: Methyl petroselaidate

Cat. No.: B8004386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of methyl
petroselaidate, the primary component of coriander seed oil methyl esters (CSME), as a

promising biodiesel fuel. The information compiled from recent research highlights its favorable

fuel properties, which align with international standards, and outlines a detailed protocol for its

synthesis.

Application Notes
Methyl petroselaidate, a C18:1 monounsaturated fatty acid methyl ester, is the principal

constituent of biodiesel derived from coriander (Coriandrum sativum L.) seed oil.[1][2]

Research has shown that biodiesel rich in methyl petroselaidate exhibits a unique and

advantageous balance of fuel properties, meeting the specifications outlined in both ASTM

D6751 and EN 14214 standards for biodiesel.[1][2] This makes it a compelling candidate for a

sustainable and high-performance alternative to conventional petroleum diesel.

The fatty acid profile of coriander seed oil is distinguished by a high concentration of

petroselinic acid, often ranging from 60% to over 80%.[1][3][4][5][6] This high monounsaturated

content contributes to excellent oxidative stability, a critical factor for fuel storage and longevity.

[1][2] Furthermore, CSME demonstrates superior low-temperature properties compared to

other common biodiesels, such as soybean oil methyl esters (SME), which is a significant

advantage for use in colder climates.[2]
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Key Advantages of Methyl Petroselaidate-Rich
Biodiesel:

High Oxidative Stability: Reduces the likelihood of fuel degradation and sediment formation

during storage.[1][2]

Excellent Low-Temperature Performance: Improved cloud point and pour point values

enhance fuel flow in cold weather.[1][2]

Compliance with International Standards: Meets the stringent requirements of ASTM D6751

and EN 14214 without the need for performance-enhancing additives.[1][2]

Renewable Feedstock: Derived from a non-food crop, offering a sustainable fuel source.

Data Presentation
The fuel properties of Coriander Seed Oil Methyl Esters (CSME), which is primarily composed

of methyl petroselaidate, are summarized in the table below. The data is compared against

the widely recognized biodiesel standards, ASTM D6751 and EN 14214.
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Fuel Property Test Method
CSME (Methyl
Petroselaidate)

ASTM D6751
Specification

EN 14214
Specification

Cetane Number ASTM D613 53.3 47 min 51 min

Kinematic

Viscosity @ 40°C

(mm²/s)

ASTM D445 4.21 1.9 - 6.0 3.5 - 5.0

Oxidative

Stability @

110°C (hours)

EN 14112 14.6 3 min 8 min

Cloud Point (°C) ASTM D2500 -15 Report Report

Pour Point (°C) ASTM D97 -19 Report Report

Acid Value (mg

KOH/g)
ASTM D664 < 0.50 0.50 max 0.50 max

Free Glycerol (%

wt)
ASTM D6584 < 0.020 0.020 max 0.020 max

Total Glycerol (%

wt)
ASTM D6584 < 0.240 0.240 max 0.250 max

Flash Point (°C) ASTM D93 > 120 93 min 101 min

Sulfur (ppm) ASTM D5453 4 15 max (S15) 10 max

Phosphorus

(ppm)
ASTM D4951 < 1 10 max 4 max

Iodine Value (g

I₂/100g)
EN 14111 < 120 - 120 max

Heat of

Combustion

(MJ/kg)

ASTM D240 40.10 Report Report

Data sourced from a comprehensive study on coriander seed oil methyl esters.[1][2]
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Experimental Protocols
The following protocols detail the methodology for the production of methyl petroselaidate
(CSME) from coriander seed oil, including oil extraction and a two-stage transesterification

process.

Oil Extraction from Coriander Seeds
Objective: To extract the crude oil from coriander seeds.

Materials:

Coriander seeds

Grinder (e.g., coffee grinder)

Soxhlet apparatus

Hexane

Rotary evaporator

Procedure:

Grind the coriander seeds into a fine powder.

Transfer the ground seeds to a porous thimble.

Place the thimble inside the main chamber of the Soxhlet extractor.

Fill a round-bottom flask with hexane and connect it to the Soxhlet extractor and a

condenser.

Heat the hexane to its boiling point. The solvent vapor will travel up into the condenser,

where it will cool and drip down onto the ground seeds.

The hexane will extract the oil from the seeds and the mixture will be siphoned back into the

round-bottom flask.
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Continue the extraction process for approximately 24 hours.

After extraction, remove the hexane from the oil using a rotary evaporator to obtain the crude

coriander seed oil.

Two-Stage Transesterification for Methyl Petroselaidate
Production
A two-stage process is often necessary to first reduce the free fatty acid (FFA) content of the oil

(acid-catalyzed esterification) before converting the triglycerides to methyl esters (base-

catalyzed transesterification).[1]

Stage 1: Acid-Catalyzed Pretreatment (Esterification)

Objective: To reduce the acid value of the coriander seed oil by converting free fatty acids into

methyl esters.

Materials:

Crude coriander seed oil

Methanol

Sulfuric acid (H₂SO₄)

Three-neck round-bottom flask

Reflux condenser

Magnetic stirrer with hotplate

Separatory funnel

Procedure:

Determine the acid value of the crude coriander oil. If it is above a certain threshold (e.g., 1

mg KOH/g), an acid pretreatment is recommended.
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Set up the reaction apparatus consisting of a three-neck round-bottom flask, a reflux

condenser, and a magnetic stirrer with a hotplate.

Add a measured amount of coriander oil (e.g., 224 g) and methanol (e.g., 70.72 g) to the

flask.[1]

Slowly add a catalytic amount of sulfuric acid (e.g., 2.50 mL) to the mixture while stirring.[1]

Heat the mixture to reflux (approximately 60-65°C) with continuous stirring (e.g., 1200 rpm)

for 1 hour.[1]

After the reaction, allow the mixture to cool and transfer it to a separatory funnel.

Allow the layers to separate. The top layer is the esterified oil, and the bottom layer is a

mixture of methanol, sulfuric acid, and water.

Drain the bottom layer. The remaining oil is now ready for the second stage.

Stage 2: Base-Catalyzed Transesterification

Objective: To convert the triglycerides in the pretreated oil into methyl petroselaidate.

Materials:

Pretreated coriander seed oil

Methanol

Sodium methoxide (CH₃ONa) or another suitable base catalyst (e.g., KOH, NaOH)

Reaction apparatus (as in Stage 1)

Separatory funnel

Warm deionized water

Anhydrous sodium sulfate

Procedure:
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Ensure the pretreated oil has a low water content.

In the reaction flask, heat the pretreated oil to the desired reaction temperature (e.g., 60°C).

In a separate container, prepare the catalyst solution by dissolving sodium methoxide in

methanol. The amount of catalyst is typically around 1% by weight of the oil.

Add the catalyst-methanol solution to the heated oil while stirring vigorously.

Maintain the reaction at the set temperature with continuous stirring for the specified reaction

time (e.g., 1-2 hours).

After the reaction is complete, turn off the heat and stop stirring.

Transfer the mixture to a separatory funnel and allow it to settle for several hours (or

overnight). Two distinct layers will form: the upper layer is the crude methyl petroselaidate
(biodiesel), and the lower layer is glycerol.

Carefully drain the glycerol layer from the bottom.

Wash the crude biodiesel by adding warm deionized water (approximately 20% of the

biodiesel volume) to the separatory funnel. Gently shake the funnel and then allow the layers

to separate. Drain the water layer. Repeat this washing step 2-3 times until the wash water is

clear.

Dry the washed biodiesel by passing it through a column of anhydrous sodium sulfate or by

heating it under a vacuum to remove any residual water.

The resulting product is purified methyl petroselaidate (CSME), ready for fuel property

analysis.

Visualizations
Experimental Workflow for Methyl Petroselaidate
Production
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Caption: Workflow for the production of methyl petroselaidate from coriander seeds.

Logical Relationship of Transesterification
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Caption: The core chemical reaction for biodiesel production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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